molecular formula C19H28N2O3 B6058794 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine

4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine

Cat. No. B6058794
M. Wt: 332.4 g/mol
InChI Key: IGVUGVWWKJURMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine, also known as MP-10, is a synthetic compound that has been studied for its potential use in scientific research. MP-10 is a member of the morpholine family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine involves its binding to the μ-opioid receptor, which is a G protein-coupled receptor. This binding leads to the activation of downstream signaling pathways, including the inhibition of adenylyl cyclase and the activation of potassium channels. These signaling pathways ultimately lead to the modulation of pain and reward pathways in the brain.
Biochemical and Physiological Effects:
4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine has been shown to have a range of biochemical and physiological effects, including the modulation of pain and reward pathways in the brain. It has also been shown to have analgesic properties, which make it a potential candidate for the treatment of pain. Additionally, 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine has been shown to have reinforcing properties, which make it a potential candidate for the treatment of addiction.

Advantages and Limitations for Lab Experiments

4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine has several advantages for use in lab experiments, including its high affinity for the μ-opioid receptor and its ability to modulate pain and reward pathways in the brain. However, there are also limitations to its use, including its potential for abuse and its potential side effects.

Future Directions

There are several future directions for research on 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine, including the development of new analogs with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine and its potential use in the treatment of pain and addiction. Finally, more studies are needed to investigate the potential side effects of 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine and its potential for abuse.
In conclusion, 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine is a synthetic compound that has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has a high affinity for the μ-opioid receptor and has been shown to modulate pain and reward pathways in the brain. While there are advantages to its use in lab experiments, there are also limitations, including its potential for abuse and side effects. Future research is needed to fully understand the potential of 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine and its analogs for the treatment of pain and addiction.

Synthesis Methods

The synthesis of 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine involves several steps, including the reaction of 3-methoxybenzaldehyde with piperidine to form 4-(4-piperidinyl)-3-methoxybenzaldehyde. This intermediate is then reacted with morpholine in the presence of acetic anhydride to produce 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine. The yield of this synthesis method is reported to be around 50%.

Scientific Research Applications

4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the μ-opioid receptor, which is involved in the modulation of pain and reward pathways in the brain. 4-(1-acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine has also been studied for its potential use as a tool for studying the role of the μ-opioid receptor in addiction and other neuropsychiatric disorders.

properties

IUPAC Name

1-[4-[2-[(3-methoxyphenyl)methyl]morpholin-4-yl]piperidin-1-yl]ethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H28N2O3/c1-15(22)20-8-6-17(7-9-20)21-10-11-24-19(14-21)13-16-4-3-5-18(12-16)23-2/h3-5,12,17,19H,6-11,13-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGVUGVWWKJURMW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCC(CC1)N2CCOC(C2)CC3=CC(=CC=C3)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H28N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1-Acetyl-4-piperidinyl)-2-(3-methoxybenzyl)morpholine

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